Cas no 1217736-81-6 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid
• CAS No: 1217736-81-6
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• MDL: MFCD04117836
• CID: 1035512
• PubChem ID: 7010233
• Update Time: 2025-06-12

(3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-((tert-Butoxycarbonyl)amino)-3-(furan-2-yl)propanoic acid
• Boc-(S)-3-Amino-3-(2-furyl)-propionic acid
• BOC-D-Β-ALA-(2-FURYL)-OH
• (S)-3-TERT-BUTOXYCARBONYLAMINO-3-FURAN-2-YL-PROPIONIC ACID
• BOC-D-GLY(2-FURYL)-(C*CH2)OH
• CS-0060985
• Boc-(S)-3-amino-3-(2-furyl)-propionic acid, AldrichCPR
• EN300-1164335
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(furan-2-yl)propanoic acid
• MFCD04117836
• W16839
• boc-(s)-3-amino-3-(2-furyl)propanoic acid
• 1217736-81-6
• DTXSID40426604
• (S)-3-((tert-Butoxycarbonyl)amino)-3-(furan-2-yl)propanoicacid
• 2-Furanpropanoic acid, beta-[[(1,1-dimethylethoxy)carbonyl]amino]-, (betaS)-
• AS-72670
• (3S)-3-(furan-2-yl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• TQR0337
• (3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid
• (3S)-3-[(TERT-BUTOXYCARBONYL)AMINO]-3-(FURAN-2-YL)PROPANOIC ACID
• AKOS016844026

• MDL： MFCD04117836
• Inchi： 1S/C12H17NO5/c1-12(2,3)18-11(16)13-8(7-10(14)15)9-5-4-6-17-9/h4-6,8H,7H2,1-3H3,(H,13,16)(H,14,15)/t8-/m0/s1
• InChI Key： NTIWANHPRXTWCF-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C1=CC=CO1)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.11100
• Monoisotopic Mass: 255.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 92.26000
• LogP: 2.52450

(3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid

(3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid (CAS No. 1217736-81-6)

(3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid (CAS No. 1217736-81-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as BOC-Furanyl Alanine, is a chiral amino acid derivative that has garnered considerable attention due to its unique structural features and potential biological activities.

The molecular structure of (3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid is characterized by a tert-butoxycarbonyl (BOC) protecting group on the amino functionality, a furan ring, and a chiral center at the α-position. The presence of the BOC group makes this compound particularly useful in peptide synthesis, as it can be readily deprotected under mild conditions to yield the corresponding free amino acid. The furan ring, on the other hand, imparts additional chemical and biological properties that are of interest in drug discovery and development.

Recent studies have highlighted the potential of (3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory effects, (3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound can inhibit the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is believed to be mediated through its interaction with viral proteases, which are essential for viral replication.

The pharmacokinetic properties of (3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid have also been extensively studied. Research conducted by a team at the University of California, San Francisco, revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which makes it suitable for both oral and parenteral administration.

In terms of safety, preclinical studies have shown that (3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid is well-tolerated at therapeutic doses. Toxicity studies in animal models have not reported any significant adverse effects, suggesting that this compound has a favorable safety profile. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthetic route for producing (3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid is well-established and involves several key steps. The synthesis typically begins with the formation of a chiral intermediate through asymmetric synthesis or resolution techniques. The BOC protecting group is then introduced via tert-butylation of the amino functionality. Finally, the furan ring is appended through a suitable coupling reaction to yield the final product.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoic acid (CAS No. 1217736-81-6) is a multifunctional compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease areas, underscoring its significance in modern drug discovery efforts.